1-[3-(4-methylphenyl)propanoyl]pyrrolidine
Overview
Description
1-[3-(4-methylphenyl)propanoyl]pyrrolidine, also known as MPHP, is a synthetic cathinone that belongs to the pyrrolidine class of drugs. It is a psychoactive substance that is chemically similar to other cathinones such as methylone and MDPV. MPHP is a relatively new drug and has gained popularity among recreational drug users due to its stimulant and euphoric effects. However, its use is not without risks, and there is a need for further scientific research to understand its effects and potential applications.
Mechanism of Action
The exact mechanism of action of 1-[3-(4-methylphenyl)propanoyl]pyrrolidine is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This results in the stimulant and euphoric effects observed with this compound use.
Biochemical and Physiological Effects:
This compound has been found to produce various biochemical and physiological effects in the body. It has been shown to increase heart rate, blood pressure, and body temperature. It also leads to the release of dopamine and norepinephrine in the brain, resulting in increased alertness, energy, and euphoria. However, prolonged use of this compound can lead to negative effects, including anxiety, paranoia, and addiction.
Advantages and Limitations for Lab Experiments
1-[3-(4-methylphenyl)propanoyl]pyrrolidine has several advantages and limitations for use in laboratory experiments. One advantage is its relatively simple synthesis, which makes it readily available for research purposes. It also produces consistent effects, making it useful for studying the mechanisms of action of cathinones. However, its use is limited by its potential for abuse and the need for strict safety protocols.
Future Directions
There are several future directions for research on 1-[3-(4-methylphenyl)propanoyl]pyrrolidine. One area of research is its potential use in the treatment of ADHD and narcolepsy. Further studies are needed to determine its efficacy and safety for these conditions. Another area of research is its potential as a tool for studying the mechanisms of action of cathinones and other psychoactive substances. Additionally, studies are needed to understand the long-term effects of this compound use and its potential for addiction.
Scientific Research Applications
1-[3-(4-methylphenyl)propanoyl]pyrrolidine has been the subject of scientific research due to its potential applications in various fields. One area of research is its use as a psychoactive substance, where it has been found to produce stimulant and euphoric effects similar to other cathinones. This compound has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy due to its stimulant properties.
Properties
IUPAC Name |
3-(4-methylphenyl)-1-pyrrolidin-1-ylpropan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO/c1-12-4-6-13(7-5-12)8-9-14(16)15-10-2-3-11-15/h4-7H,2-3,8-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWISSMIFCDKGOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CCC(=O)N2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.